![molecular formula C24H33N3O B6122133 N'-benzyl-N-methyl-N-({1-[2-(2-methylphenyl)ethyl]-3-piperidinyl}methyl)urea](/img/structure/B6122133.png)
N'-benzyl-N-methyl-N-({1-[2-(2-methylphenyl)ethyl]-3-piperidinyl}methyl)urea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-benzyl-N-methyl-N-({1-[2-(2-methylphenyl)ethyl]-3-piperidinyl}methyl)urea, also known as BMY-14802, is a synthetic compound that has gained attention in scientific research due to its potential therapeutic properties. This compound belongs to the class of benzylpiperazine derivatives and has been studied for its effects on the central nervous system.
Mechanism of Action
N'-benzyl-N-methyl-N-({1-[2-(2-methylphenyl)ethyl]-3-piperidinyl}methyl)urea acts as a selective serotonin reuptake inhibitor (SSRI) and a partial agonist at the 5-HT1A receptor. It also has affinity for the dopamine transporter and the sigma-1 receptor.
Biochemical and Physiological Effects:
This compound has been found to increase serotonin and dopamine levels in the brain, leading to its potential therapeutic effects on mood disorders. It has also been shown to modulate the release of glutamate and GABA, which may contribute to its effects on addiction.
Advantages and Limitations for Lab Experiments
One advantage of using N'-benzyl-N-methyl-N-({1-[2-(2-methylphenyl)ethyl]-3-piperidinyl}methyl)urea in lab experiments is its selectivity for the serotonin and dopamine transporters, which may reduce the risk of off-target effects. However, its relatively low potency may limit its use in certain assays.
Future Directions
1. Investigating the potential use of N'-benzyl-N-methyl-N-({1-[2-(2-methylphenyl)ethyl]-3-piperidinyl}methyl)urea in the treatment of other neurological disorders, such as bipolar disorder and post-traumatic stress disorder.
2. Studying the effects of this compound on neuroplasticity and synaptic function.
3. Developing more potent derivatives of this compound for use in lab experiments and potential clinical applications.
4. Investigating the potential use of this compound in combination with other drugs for the treatment of addiction and substance abuse.
5. Studying the long-term effects of this compound on the brain and behavior.
Synthesis Methods
The synthesis of N'-benzyl-N-methyl-N-({1-[2-(2-methylphenyl)ethyl]-3-piperidinyl}methyl)urea involves the reaction of 1-(2-aminopropyl)-2-methylbenzene with benzyl isocyanate in the presence of a catalyst. The resulting product is then reacted with N-methyl-N-(3-piperidinyl)methylamine to yield this compound.
Scientific Research Applications
N'-benzyl-N-methyl-N-({1-[2-(2-methylphenyl)ethyl]-3-piperidinyl}methyl)urea has been studied for its potential use as a treatment for various neurological disorders, such as depression, anxiety, and schizophrenia. It has also been investigated for its effects on addiction and substance abuse.
properties
IUPAC Name |
3-benzyl-1-methyl-1-[[1-[2-(2-methylphenyl)ethyl]piperidin-3-yl]methyl]urea |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H33N3O/c1-20-9-6-7-13-23(20)14-16-27-15-8-12-22(19-27)18-26(2)24(28)25-17-21-10-4-3-5-11-21/h3-7,9-11,13,22H,8,12,14-19H2,1-2H3,(H,25,28) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BTPAKMJBYHTFNE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1CCN2CCCC(C2)CN(C)C(=O)NCC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H33N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
379.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.